Cas no 1196153-47-5 (tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate)

tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate structure
1196153-47-5 structure
Product Name:tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate
CAS No:1196153-47-5
MF:C8H11N3O4S
MW:245.255640268326
CID:2616571
PubChem ID:72210848
Update Time:2024-11-08

tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate
    • TERT-BUTYL 5-NITROTHIAZOL-2-YLCARBAMATE
    • EN300-10825801
    • tert-Butyl (5-nitrothiazol-2-yl)carbamate
    • AB53490
    • 1196153-47-5
    • 1,1-Dimethylethyl N-(5-nitro-2-thiazolyl)carbamate
    • CS-0432998
    • Carbamic acid, N-(5-nitro-2-thiazolyl)-, 1,1-dimethylethyl ester
    • DTXSID701227997
    • F84020
    • Inchi: 1S/C8H11N3O4S/c1-8(2,3)15-7(12)10-6-9-4-5(16-6)11(13)14/h4H,1-3H3,(H,9,10,12)
    • InChI Key: RXMLVEWFOGGQOW-UHFFFAOYSA-N
    • SMILES: S1C(=CN=C1NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 245.04702701g/mol
  • Monoisotopic Mass: 245.04702701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 125Ų

tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate Pricemore >>

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